Cas no 71195-64-7 (Pentanedioic acid,1,5-bis(2-methylpropyl) ester)

• Product Name: Pentanedioic acid,1,5-bis(2-methylpropyl) ester
• CAS No: 71195-64-7
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• CID: 564099
• PubChem ID: 117054
• Update Time: 2025-10-30

Pentanedioic acid,1,5-bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,1,5-bis(2-methylpropyl) ester
• bis(2-methylpropyl) pentanedioate
• Diisobutyl glutarate
• EINECS 275-257-7
• glutaric acid diisobutyl ester
• Glutarsaeure-diisobutylester
• Pentanedioic acid, bis(2-methylpropyl) ester
• Glutaric acid, di(isobutyl) ester
• DTXCID9046940
• 5DXH8859OE
• Pentanedioic acid, 1,5-bis(2-methylpropyl) ester
• Glutaric acid, diisobutyl ester
• diisobutylglutarat
• NS00019472
• SCHEMBL356035
• Pentanedioic acid bis(2-methylpropyl) ester, diisobutyl glutarate
• E85670
• Q27261891
• AS-81917
• 71195-64-7
• DTXSID9072282
• DIISOBUTYL GLUTARATE [INCI]
• UNII-5DXH8859OE

• Inchi： 1S/C13H24O4/c1-10(2)8-16-12(14)6-5-7-13(15)17-9-11(3)4/h10-11H,5-9H2,1-4H3
• InChI Key： UFWRCRCDRAUAAO-UHFFFAOYSA-N
• SMILES： O(C(CCCC(=O)OCC(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 244.16700
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.55510

Additional information on Pentanedioic acid,1,5-bis(2-methylpropyl) ester

Pentanedioic acid,1,5-bis(2-methylpropyl) ester (CAS No. 71195-64-7): A Comprehensive Overview in Modern Chemical Research

Pentanedioic acid,1,5-bis(2-methylpropyl) ester, identified by its CAS number 71195-64-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester derivative of pentanedioic acid, also known as glutaric acid, features a unique structural configuration characterized by the presence of two isobutyl groups at the 1 and 5 positions. Such a molecular design not only imparts distinct chemical properties but also opens up a myriad of potential applications in various scientific domains.

The compound's synthesis involves a meticulous process that requires precise control over reaction conditions to ensure high yield and purity. The use of 1,5-bis(2-methylpropyl) ester as a building block in organic synthesis underscores its versatility. Researchers have been exploring its utility in the development of novel polymers, coatings, and even as an intermediate in the synthesis of more complex molecules. The ester's stability under a range of temperatures and solvents makes it particularly valuable in industrial applications where durability and chemical resistance are paramount.

In recent years, the study of Pentanedioic acid,1,5-bis(2-methylpropyl) ester has expanded into the realm of biomedicine. Its structural analogs have been investigated for their potential biological activities, including anti-inflammatory and antioxidant properties. While the compound itself may not exhibit direct therapeutic effects, its derivatives have shown promise in preliminary studies. The incorporation of functional groups such as hydroxyl or carboxyl into its structure can lead to compounds with enhanced bioactivity, making it a valuable scaffold for drug discovery.

The chemical properties of Pentanedioic acid,1,5-bis(2-methylpropyl) ester make it an interesting candidate for catalytic applications. Its ability to participate in various organic reactions as both a reactant and a product has been leveraged in the development of novel catalysts. These catalysts can be employed in green chemistry initiatives, aiming to reduce waste and energy consumption in industrial processes. The compound's role in facilitating efficient chemical transformations aligns with the growing emphasis on sustainable practices in chemical manufacturing.

Advances in computational chemistry have further enhanced the understanding of Pentanedioic acid,1,5-bis(2-methylpropyl) ester. Molecular modeling techniques allow researchers to predict its behavior under different conditions with remarkable accuracy. This computational insight has accelerated the design of experiments and the optimization of synthetic routes. By integrating experimental data with theoretical predictions, scientists can now develop more efficient strategies for utilizing this compound in various applications.

The industrial significance of CAS No. 71195-64-7 cannot be overstated. Its use as an intermediate in the production of specialty chemicals has led to innovations across multiple sectors. From enhancing the performance of adhesives to improving the durability of plastics, this compound plays a crucial role in modern manufacturing processes. Its adaptability ensures that it remains relevant even as new technologies and materials emerge.

Environmental considerations have also driven research into the ecological impact of Pentanedioic acid,1,5-bis(2-methylpropyl) ester. Studies have been conducted to assess its biodegradability and potential effects on aquatic ecosystems. These investigations are essential for ensuring that its use does not contribute to environmental degradation. By adhering to stringent safety protocols and developing eco-friendly synthetic methods, researchers aim to minimize any negative ecological footprint associated with this compound.

The future prospects for Pentanedioic acid,1,5-bis(2-methylpropyl) ester appear promising, with ongoing research uncovering new possibilities for its application. As our understanding of its properties deepens, so too does its potential to contribute to scientific and technological advancements. Whether through its role as a synthetic intermediate or as a precursor to biologically active molecules, this compound continues to be a focal point in modern chemical research.